N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide
Overview
Description
N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide (OPNA) is a compound that has gained attention in recent years due to its potential therapeutic applications. OPNA is a derivative of isonicotinamide, a compound that is widely used in the pharmaceutical industry. The unique structure of OPNA makes it a promising candidate for the development of new drugs.
Scientific Research Applications
Charge Density Study of Molecular Complexes : A study by Schmidtmann et al. (2009) explored the molecular complex of isonicotinamide and oxalic acid, highlighting strong intermolecular hydrogen bonding. This research contributes to understanding the nature of short, strong hydrogen bonds and their implications in molecular interactions and polymorphism (Schmidtmann et al., 2009).
Antimicrobial Activities of Cobalt(II) Complexes : Segl′a et al. (2008) investigated cobalt(II) 2-methylthionicotinate complexes with N-heterocyclic ligands, including isonicotinamide. These complexes demonstrated elevated biological activities, suggesting potential applications in antimicrobial therapies (Segl′a et al., 2008).
Synthesis of Ellipticine Quinone : A study by Ramkumar and Nagarajan (2014) detailed a method for preparing ellipticine quinone, a key intermediate for developing pharmacologically active compounds, using a derivative of isonicotinamide (Ramkumar & Nagarajan, 2014).
Crystal Engineering and Pharmaceutical Cocrystals : Reddy et al. (2006) demonstrated the use of a carboxamide-pyridine N-oxide synthon to assemble isonicotinamide N-oxide in a triple helix architecture. This finding has implications for crystal engineering and the synthesis of pharmaceutical cocrystals (Reddy et al., 2006).
Quantum Chemical Investigation of Molecular Properties : Bouklah et al. (2012) conducted quantum-chemical calculations on various substituted pyrrolidinones, including derivatives similar to N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide, to understand their electronic properties. This research aids in comprehending the molecular properties of such compounds (Bouklah et al., 2012).
Synthesis and Biological Activity of Complexes : Jeragh et al. (2015) synthesized various complexes involving isonicotinamide derivatives, assessing their structural characteristics and biological activities. This study contributes to the field of bioinorganic chemistry and pharmacology (Jeragh et al., 2015).
properties
IUPAC Name |
N-(2-oxo-2-pyrrolidin-1-ylethyl)pyridine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c16-11(15-7-1-2-8-15)9-14-12(17)10-3-5-13-6-4-10/h3-6H,1-2,7-9H2,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKXHPOUMNWVVNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CNC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.